Acetals
Acetals are a class of organic compounds that belong to the family of acetals and ketals, which are cyclic ethers derived from aldehydes or ketones. They have found extensive use in various applications due to their unique properties. Acetals exhibit excellent stability towards hydrolysis, making them suitable for reactions where susceptibility to moisture is a concern. Additionally, they often possess good solubility in organic solvents and can be used as intermediates in organic synthesis.
These compounds are commonly utilized in the pharmaceutical industry for the protection of aldehyde groups during synthetic procedures. In addition, acetals serve as important components in coatings and adhesives due to their excellent mechanical properties and resistance to wear. Furthermore, they have found applications in the production of fragrances and flavorings where their aromatic nature plays a crucial role.
Acetals can be synthesized through various methods, including catalytic reduction or direct condensation reactions involving aldehydes or ketones. The choice of synthesis route depends on the desired product structure and purity requirements. Due to their versatility, acetals continue to find new applications in diverse fields such as agriculture, electronics, and textiles.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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1,3-Dioxepin, 2-(1,1-dimethylethyl)-4,7-dihydro- | 53586-63-3 | C9H16O2 |
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4,4-diethoxypiperidine | 52534-66-4 | C9H19NO2 |
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1,1-Diethoxy-2-iodoethane | 51806-20-3 | C6H13IO2 |
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Heptane, 2,2-diethoxy- | 52162-27-3 | C11H24O2 |
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Hexane, 1,1'-[methylenebis(oxy)]bis- | 54815-12-2 | C13H28O2 |
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2-Propen-1-amine, N-(2,2-dimethoxyethyl)- | 62773-87-9 | C7H15NO2 |
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1,4-Dioxaspiro[4.5]decane, 6-(1,1-dimethylethyl)-2-methyl- | 62674-07-1 | C13H24O2 |
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1,4-Dioxaspiro[4.5]dec-7-ene, 8-methyl- | 33082-72-3 | C9H14O2 |
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2,5-Hexanedione Monoethylene Ketal | 33528-35-7 | C8H14O3 |
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1,4-Dioxaspiro[4.5]deca-6,9-dien-8-one | 35357-34-7 | C8H8O3 |
Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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